Cas no 2408970-81-8 (Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate)

• Product Name: Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate
• CAS No: 2408970-81-8
• MF: C₉H₇BrKNO₂
• MW: 280.159682512283
• CID: 6158677
• PubChem ID: 165675650
• Update Time: 2025-05-21

Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408970-81-8
• EN300-7500403
• potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate
• Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C9H8BrNO2.K/c10-6-2-1-5-11-7(6)9(3-4-9)8(12)13;/h1-2,5H,3-4H2,(H,12,13);/q;+1/p-1
• InChI Key： QOWMOKSHLCMWOD-UHFFFAOYSA-M
• SMILES： BrC1=CC=CN=C1C1(C(=O)[O-])CC1.[K+]

Computed Properties

• Exact Mass: 278.92972g/mol
• Monoisotopic Mass: 278.92972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate

Comprehensive Overview of Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate (CAS No. 2408970-81-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate (CAS No. 2408970-81-8) has emerged as a compound of significant interest. This cyclopropane carboxylate derivative is widely recognized for its unique structural features and potential applications in drug discovery and material science. The presence of both a 3-bromopyridinyl group and a cyclopropane carboxylate moiety makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly drawn to its role in cross-coupling reactions and heterocyclic chemistry, which are critical for developing novel therapeutics and functional materials.

The compound's molecular formula and structural properties have been extensively studied to optimize its use in organic synthesis. With the growing demand for high-purity intermediates in the pharmaceutical industry, Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate has gained attention for its compatibility with palladium-catalyzed reactions and other advanced synthetic methodologies. Its solubility in polar solvents and stability under various conditions further enhance its utility in laboratory and industrial settings. Recent publications highlight its potential in designing kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and targeted therapy.

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Quality control and analytical characterization of Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and identity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of GMP-compliant laboratories. This aligns with the broader industry shift toward data-driven synthesis and quality-by-design (QbD) principles, which are increasingly prioritized in pharmaceutical manufacturing.

Looking ahead, the compound's potential extends beyond traditional applications. Innovations in green chemistry and sustainable synthesis are driving interest in eco-friendly derivatives of Potassium 1-(3-bromopyridin-2-yl)cyclopropane-1-carboxylate. For instance, its use in biocatalysis and flow chemistry setups could reduce waste and improve efficiency. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science.